3-Cyano-4'-methoxybenzophenone

• IUPAC Name: 3-(4-methoxybenzoyl)benzonitrile
• InChI: InChI=1S/C15H11NO2/c1-18-14-7-5-12(6-8-14)15(17)13-4-2-3-11(9-13)10-16/h2-9H,1H3
• InChI Key: CWEXKDRORMHULO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CC=CC(=C2)C#N
• Molecular Formula: C15H11NO2
• DSSTOX Substance ID: DTXSID90484794
• Molecular Weight: 237.25 g/mol
• CAS RN: 60694-67-9

Description

3-Cyano-4’-methoxybenzophenone is a chemical compound with the CAS Number: 60694-67-9. It has a molecular weight of 237.26 and its IUPAC name is 3-(4-methoxybenzoyl)benzonitrile.

Molecular Structure Analysis

The molecular structure of 3-Cyano-4’-methoxybenzophenone is represented by the formula C15H11NO2. The InChI code for this compound is 1S/C15H11NO2/c1-18-14-7-5-12(6-8-14)15(17)13-4-2-3-11(9-13)10-16/h2-9H,1H3.

Physical And Chemical Properties Analysis

3-Cyano-4’-methoxybenzophenone is a compound with a melting point of 94-95 degrees Celsius.

Scientific Research Applications

Ultraviolet Radiation Protection

3-Cyano-4'-methoxybenzophenone, also known as benzophenone-3 (BP-3), is widely used for protecting human skin and hair from ultraviolet (UV) radiation damage. This chemical is a common ingredient in sunscreens, cosmetics, and industrial products. It absorbs UV radiation, thereby preventing it from reaching the skin and causing harm. Research has shown that BP-3 can effectively shield against UV rays, making it an essential component in sun protection products (Watanabe et al., 2015).

Environmental Impact

Despite its beneficial uses in UV protection, benzophenone-3 has raised environmental concerns. It has been found in various aquatic ecosystems, impacting the health of aquatic organisms and potentially posing risks to human health. Studies indicate that BP-3 is not efficiently removed in sewage treatment plants, leading to its presence in river water and other water bodies. This widespread environmental presence calls for further research on its ecological impact and the development of more sustainable alternatives or improved wastewater treatment methods (Negreira et al., 2009).

Health Concerns and Safety

Benzophenone-3 has been the subject of various health-related studies due to its ability to penetrate the skin and enter the bloodstream. It is capable of crossing the placental barrier, which raises concerns about prenatal exposure. Recent research has highlighted the potential neurotoxic effects of BP-3, suggesting that it may contribute to developmental abnormalities in the nervous system and impact the function of neuronal cells. These findings underscore the need for further investigation into the safety and long-term effects of BP-3, especially in vulnerable populations like pregnant women and infants (Wnuk & Kajta, 2021).

Safety and Hazards

The safety information available indicates that 3-Cyano-4’-methoxybenzophenone may be an irritant. Always handle with appropriate safety measures.

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, 16.5 g. of 3-cyanobenzoyl chloride were added to 80 ml. of methylene chloride. The temperature was brought to approximately 0° C. by means of an external ice bath and kept cold while 20 g. of aluminum chloride were added in portions. A solution of 10.8 g. of anisole in 20 ml. of methylene chloride were added to the reaction solution. The mixture was allowed to warm to room temperature and stirred overnight. The mixture was poured into a mixture of ice water/hydrochloric acid and extracted with ethyl acetate. The layers were separated and the organic layer was washed with water, dried, and concentrated in vacuo. The residue was crystallized from toluene/hexane to which a small amount ethyl acetate had been added to provide 7.7 g. of the desired subtitle intermediate, m.p. 85°-88° C.